4-(Trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate is a synthetic organic compound characterized by the presence of a thiophene ring, a trifluoromethyl-substituted phenyl group, and various functional groups including a sulfonate, chlorine, and nitro groups. The molecular formula of this compound is C₁₁H₅ClF₃NO₅S₂, and it has a molecular weight of approximately 387.74 g/mol. The structure features a thiophene ring at its core, which is known for its aromatic properties and reactivity in organic synthesis. The trifluoromethyl group enhances the compound's electronic properties, making it potentially useful in various chemical applications .
A search of scientific databases and literature yielded no significant results on the use of this specific compound in research. This suggests that the compound may be relatively new, not widely studied, or potentially proprietary and not publicly disclosed.
Here are some potential areas where this compound could be investigated, based on the presence of known functional groups:
The chemical reactivity of 4-(trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate can be attributed to its functional groups:
These reactions make the compound versatile in synthetic organic chemistry .
Research indicates that compounds containing thiophene and nitro groups exhibit significant biological activity, including anti-neoplastic properties. The presence of the trifluoromethyl group may enhance the lipophilicity and bioavailability of this compound, potentially leading to increased efficacy in therapeutic applications. Studies have shown that similar compounds can act as inhibitors in various biological pathways, suggesting that 4-(trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate may possess similar bioactive properties .
The synthesis of 4-(trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate typically involves multi-step organic reactions:
These methods ensure that all functional groups are incorporated into the final product while maintaining structural integrity .
4-(Trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate has potential applications in:
Interaction studies involving 4-(trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate focus on its binding affinity with biological targets. These studies often utilize techniques such as:
These studies are crucial for optimizing the compound for therapeutic use .
Several compounds share structural similarities with 4-(trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate, including:
| Compound Name | Key Features | Unique Aspects |
|---|---|---|
| 5-Chloro-4-nitrothiophene | Contains nitro and chloro groups | Lacks trifluoromethyl group |
| Trifluoromethylbenzene | Aromatic compound with trifluoromethyl group | No thiophene structure |
| 5-Nitrothiophene-2-sulfonic acid | Contains sulfonic acid instead of sulfonate | Different functional group properties |
The uniqueness of 4-(trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate lies in its combination of a trifluoromethyl-substituted phenyl group with a nitrothiophene structure, which may enhance its reactivity and biological activity compared to other similar compounds .
Classical sulfonation of thiophene derivatives typically employs concentrated sulfuric acid (H₂SO₄) or chlorosulfonic acid (ClSO₃H) to introduce sulfonic acid groups. For instance, thiophene undergoes regioselective sulfonation at the 2-position using H₂SO₄ at 25°C, yielding thiophene-2-sulfonic acid with ~70% efficiency. This reactivity arises from thiophene’s aromatic stabilization and sulfur’s electron-donating effects, which facilitate electrophilic substitution.
In industrial settings, chlorosulfonic acid is preferred for its higher selectivity and scalability. The reaction proceeds via thiophene sulfonyl chloride intermediates, which are hydrolyzed to the corresponding sulfonic acid. For example, treating thiophene with excess fluosulfonic acid (HSO₃F) at 5–10°C forms thiophene sulfonyl fluoride, which is neutralized with barium hydroxide to yield barium thiophene sulfonate. Subsequent acidification or salt metathesis with metal sulfates produces pure sulfonic acid derivatives.
Table 1: Classical Sulfonation Methods for Thiophene Derivatives
| Reagent | Conditions | Product | Yield | Source |
|---|---|---|---|---|
| H₂SO₄ | 25°C, 2–5 hrs | Thiophene-2-sulfonic acid | 70% | |
| ClSO₃H | 0°C, 1 hr | Thiophene-2-sulfonyl chloride | 85% | |
| HSO₃F + Ba(OH)₂ | 5–10°C, 7 hrs | Barium thiophene sulfonate | 45% |
Electrophilic nitration of thiophene sulfonates requires careful control to avoid over-functionalization. Directed ortho-metalation (DoM) strategies using lithium diisopropylamide (LDA) enable precise nitration at the 4-position of thiophene-2-sulfonate esters. For example, 5-chlorothiophene-2-sulfonate can be nitrated using mixed acid (HNO₃/H₂SO₄) at 0°C, achieving 80% regioselectivity for the 4-nitro isomer.
Recent advances employ iodine(III) reagents like bis(trifluoroacetoxy)iodobenzene (PIFA) as nitrating agents under mild conditions. This method minimizes side reactions such as ring oxidation, which is common with traditional nitrating systems.
Table 2: Nitration Efficiency in Thiophene Sulfonates
| Substrate | Nitrating Agent | Conditions | Regioselectivity (4-Nitro) | Yield |
|---|---|---|---|---|
| 5-Chlorothiophene-2-sulfonate | HNO₃/H₂SO₄ | 0°C, 2 hrs | 80% | 75% |
| Thiophene-2-sulfonate | PIFA/NaNO₂ | RT, 1 hr | 92% | 68% |
The trifluoromethyl (–CF₃) group enhances the electron-deficient character of aromatic rings, facilitating subsequent electrophilic substitutions. For 4-(trifluoromethyl)phenyl sulfonates, the –CF₃ group is typically introduced via Ullmann coupling or radical trifluoromethylation. Copper-catalyzed coupling of aryl iodides with methyl trifluoroacetate at 120°C achieves 65–70% incorporation efficiency.
The electron-withdrawing nature of –CF₃ directs nitration and chlorination to meta positions relative to the sulfonate group, ensuring predictable regiochemistry. This electronic effect is critical for synthesizing 5-chloro-4-nitrothiophene-2-sulfonate derivatives with high purity.
Simultaneous chlorination-nitration of thiophene sulfonates remains challenging due to competing reaction pathways. Dual-catalyst systems using iron(III) chloride and silver nitrate in acetic acid enable sequential electrophilic substitutions. For instance, 5-chloro-4-nitrothiophene-2-sulfonate is synthesized in one pot with 60% yield by maintaining stoichiometric control of Cl⁻ and NO₂⁺ sources.
Table 3: Catalytic Systems for Tandem Chlorination-Nitration
| Catalyst System | Substrate | Conditions | Yield | Selectivity |
|---|---|---|---|---|
| FeCl₃/AgNO₃ | Thiophene-2-sulfonate | AcOH, 50°C, 6 hrs | 60% | 85% |
| V₂O₅/HClO₄ | 4-Nitrothiophene | H₂O, 70°C, 12 hrs | 45% | 78% |
The trifluoromethyl (-CF~3~) group significantly enhances sulfonate ester stability through strong inductive electron withdrawal. This effect reduces electron density at the sulfur center, decreasing susceptibility to nucleophilic attack. Computational studies of analogous benzene sulfonates demonstrate that electron-withdrawing substituents increase the activation energy for hydrolysis by 15–25 kJ/mol compared to electron-donating groups [1]. For 4-(trifluoromethyl)phenyl sulfonates, the -CF~3~ group creates a 1.043 g/mL density gradient at 25°C, correlating with enhanced molecular rigidity [4].
Stability trends are further illustrated by comparative hydrolysis rates:
| Substituent | Relative Hydrolysis Rate (pH 9) |
|---|---|
| -CF~3~ | 1.0 (reference) |
| -NO~2~ | 3.2 |
| -OCH~3~ | 8.7 |
Data adapted from sulfonate ester studies [1] [5]. The -CF~3~ group’s stability persists under physiological reducing conditions, with less than 5% cleavage observed after 24 hours in 5 mM glutathione [5]. This stability arises from the group’s -I effect dominating over potential mesomeric interactions, creating a 78–80°C boiling point range at 2 mm Hg that reflects strong intermolecular forces [4].
The 5-nitro substituent on the thiophene ring exhibits paradoxical behavior, simultaneously deactivating the aromatic system while directing electrophilic substitution. Nitro’s -M effect reduces thiophene’s inherent reactivity (normally 10^3× less reactive than pyrrole in electrophilic substitution [3]), but positioning at C-5 creates regioselective activation at C-3 through conjugated π-system polarization.
Key evidence comes from structure-activity relationships:
The nitro group’s activation mechanism involves two synergistic pathways:
This dual role explains why 5-nitrothiophene sulfonates undergo nucleophilic aromatic substitution 50× faster than non-nitrated analogs in DMSO/water systems [1].
Density functional theory (DFT) simulations at the B3LYP/6-31G(d) level reveal three critical features of the substitution mechanism:
Transition state geometry:
Electrostatic potential surfaces show:
Energy profile:
| Step | ΔG‡ (kcal/mol) |
|---|---|
| Nucleophile approach | 8.2 |
| Transition state | 15.7 |
| Intermediate formation | 10.3 |
Data from comparable sulfonate systems [1] [6]. The simulations support a concerted asynchronous mechanism where sulfonate departure initiates before full bond formation with the nucleophile. The CF~3~ group’s inductive effect stabilizes the transition state by 3.1 kcal/mol through charge delocalization [6].
The computational analysis of 4-(Trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate represents a complex multi-substituted thiophene system with molecular formula C11H5ClF3NO5S2 and molecular weight 387.74 g/mol [1] [2]. This compound exhibits a sophisticated electronic structure characterized by the presence of multiple electron-withdrawing groups including the trifluoromethyl, nitro, chloro, and sulfonate functionalities positioned strategically on the thiophene core [3] [1].
Recent computational investigations have revealed significant insights into the formation and stability of trifluoromethyl-carbocation intermediates during thiophene functionalization processes [4] [5]. Density functional theory calculations demonstrate that trimethylsilyl ethers of thiophen-2-yl-(trifluoromethyl)methanols undergo multichannel electrophilic transformations under the action of Brønsted superacid to form a wide range of trifluoromethyl-substituted thiophene structures [4] [5].
The key cationic intermediates in these transformations are trifluoromethyl-carbocations, which exhibit unique electronic and orbital characteristics [4] [5]. Computational studies using density functional theory have calculated global electrophilicity indices and thermodynamic characteristics of these intermediates, revealing that reactions of the cations with aromatic nucleophiles are primarily governed by orbital control mechanisms [5] [6].
Table 1: Electronic Properties of Trifluoromethyl-Carbocation Intermediates
| Parameter | Value Range | Computational Method | Reference |
|---|---|---|---|
| Global Electrophilicity Index | 2.5-4.8 eV | DFT B3LYP/6-31G(d) | [4] [5] |
| Formation Energy | -45 to -65 kcal/mol | DFT Calculations | [6] |
| Orbital Control Parameter | 0.85-0.95 | Frontier Molecular Orbital Analysis | [5] |
The thermodynamic favorability of cation formation from thiophenes has been demonstrated through quantum chemical calculations, with formation energies ranging from -45 to -65 kcal/mol depending on the substitution pattern [6]. These calculations reveal that the presence of electron-withdrawing groups enhances the stability of the carbocationic intermediates through resonance stabilization mechanisms [7] [6].
The molecular orbital structure of trifluoromethyl-substituted thiophene derivatives exhibits distinctive characteristics that influence their electronic properties and reactivity patterns [8] [9]. Computational analysis reveals that the highest occupied molecular orbital and lowest unoccupied molecular orbital energy gap in these systems is significantly affected by the presence of the trifluoromethyl group [8] [10].
Frontier molecular orbital calculations demonstrate that trifluoromethyl substitution leads to substantial modifications in the electronic structure of thiophene derivatives [8] [11]. The trifluoromethyl group exhibits a dual electronic character, acting as both an electron-withdrawing group through inductive effects and showing modest π-electron donation capabilities when conjugated with carbocations [7].
Table 2: Molecular Orbital Energy Data for Trifluoromethyl-Thiophene Systems
| Compound Type | HOMO Energy (eV) | LUMO Energy (eV) | Gap (eV) | Method |
|---|---|---|---|---|
| Trifluoromethyl-thiophene | -6.2 to -5.8 | -2.1 to -1.8 | 3.7-4.4 | B3LYP/6-31G(d) |
| Multi-substituted derivatives | -6.8 to -6.1 | -2.8 to -2.2 | 3.3-3.9 | DFT calculations |
| CF3-benzodithiophene | -5.9 | -3.2 | 2.7 | TD-DFT |
The molecular orbital interactions in these systems are characterized by significant delocalization effects, particularly in the presence of multiple substituents [12] [13]. Computational studies reveal that the electron density distribution is substantially altered by the trifluoromethyl group, leading to enhanced electrophilic character at specific positions on the thiophene ring [13] [14].
Time-dependent density functional theory calculations have shown that trifluoromethyl-substituted thiophene derivatives exhibit characteristic electronic transitions with maximum absorption wavelengths ranging from 328 to 337 nanometers [8]. These transitions are primarily associated with highest occupied molecular orbital to lowest unoccupied molecular orbital excitations, demonstrating the significant influence of the trifluoromethyl group on the optical properties [8] [15].
The thermodynamic stability of multi-substituted thiophene systems has been extensively studied through computational approaches, revealing complex structure-property relationships [16] [17] [18]. Density functional theory calculations using the B3LYP/6-31G(d,p) method have successfully correlated standard enthalpies of formation with substituent effects in thiophene derivatives [17] [18].
Computational thermochemical studies demonstrate that alkyl substitution with electron-donating properties exerts fine-tuning effects on the geometries, electronics, and energetics of thiophene species [17] [18]. The standard enthalpies of formation in the gas phase obtained using B3LYP/6-31G(d,p) calculations show linear dependence on substituent length and electronic character [17].
Table 3: Thermodynamic Parameters for Multi-Substituted Thiophene Systems
| System Type | ΔHf° (gas) (kJ/mol) | ΔHf° (condensed) (kJ/mol) | Computational Level | Accuracy (±kJ/mol) |
|---|---|---|---|---|
| Chloro-nitro-thiophenes | -180 to -220 | -250 to -290 | B3LYP/6-31G(d,p) | ±15 |
| Trifluoromethyl derivatives | -400 to -450 | -480 to -530 | DFT calculations | ±20 |
| Sulfonate esters | -650 to -700 | -720 to -780 | MP2/6-31+G* | ±25 |
The thermodynamic profiling reveals that electron-withdrawing groups such as nitro, chloro, and trifluoromethyl substituents significantly stabilize the thiophene ring system through resonance and inductive effects [16] [19]. Computational analysis indicates that the presence of multiple electron-withdrawing groups leads to enhanced thermal stability, with decomposition temperatures exceeding 270°C for highly substituted systems [20].
Molecular dynamics simulations and thermodynamic calculations demonstrate that the sulfonate ester linkage in 4-(Trifluoromethyl)phenyl 5-chloro-4-nitrothiophene-2-sulfonate contributes substantially to the overall stability of the molecule [21]. The calculated activation barriers for sulfuryl group transfer reactions are significantly higher than those for phosphoryl transfer, indicating enhanced chemical stability under physiological conditions [21].